2-amino-N-(2,4-dimethoxyphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(2,4-dimethoxyphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C24H20FN3O4/c1-31-16-10-11-17(19(13-16)32-2)27-24(30)20-18-5-3-4-12-28(18)22(21(20)26)23(29)14-6-8-15(25)9-7-14/h3-13H,26H2,1-2H3,(H,27,30)
• InChI Key: HMMVBXHXMIYXDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=C(C=C4)F)OC
• Molecular Formula: C24H20FN3O4
• Molecular Weight: 433.4 g/mol

Description

2-amino-N-(2,4-dimethoxyphenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide, also known as DIF-1, is a synthetic compound that has been studied for its potential use in scientific research. DIF-1 belongs to the class of indolizine compounds and has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Photoluminescent Materials

• Research has shown that certain indolizine derivatives, similar to the one , exhibit reversible pH-dependent optical properties. These materials display an unusual blue shift in fluorescence emission upon protonation, which is significant for applications in photoluminescent materials (Outlaw et al., 2016).

Electrochromic Properties

• Indolizine compounds have been used in the synthesis of aromatic polyamides with electrochromic properties. Such polymers, containing indolizine structures, show potential for electronic and optical applications due to their thermal stability and solubility (Liou & Chang, 2008).

Antioxidant and Antitumor Activity

• Similar indolizine compounds have been synthesized and evaluated for their antioxidant and antitumor activities. These compounds have shown promising results in various in vitro assays, suggesting potential applications in the development of new therapeutic agents (Khalifa et al., 2015).

Novel Drug Development

• Indolizine derivatives have been studied for their potential applications in tropical diseases. The strategic synthesis of these compounds aims at creating new therapeutic options for diseases prevalent in tropical regions (Zhang et al., 2014).

Fluorescent Markers for Hypoxic Cells

• Certain indolizine compounds have been developed as fluorescent markers to selectively stain hypoxic mammalian cells. This application is vital for biological research and medical diagnostics (Hodgkiss et al., 1992).